Cas no 946228-68-8 (N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 946228-68-8
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 5964409
• PubChem ID: 16879654
• Update Time: 2025-07-09

N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide
• AKOS024487564
• N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-ylmethyl)-1,2-oxazole-5-carboxamide
• F5002-0058
• VU0627880-1
• N-(5-methoxybenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-3-ylmethyl)isoxazole-5-carboxamide
• N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-[(pyridin-3-yl)methyl]-1,2-oxazole-5-carboxamide
• 946228-68-8

• Inchi： 1S/C19H16N4O3S/c1-12-8-16(26-22-12)18(24)23(11-13-4-3-7-20-10-13)19-21-15-9-14(25-2)5-6-17(15)27-19/h3-10H,11H2,1-2H3
• InChI Key： YQBGSXRSTXPRFF-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=C1N(C(C1=CC(C)=NO1)=O)CC1C=NC=CC=1)OC

Computed Properties

• Exact Mass: 380.09431156g/mol
• Monoisotopic Mass: 380.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Additional information on N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide

N-(5-Methoxy-1,3-Benzothiazol-2-Yl)-3-Methyl-N-(Pyridin-3-Yl)Methyl-1,2-Oxazole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 946228-68-8, known as N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2-oxazole-5-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates multiple functional groups and heterocyclic rings, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of this compound is notable for its benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The presence of the methoxy group at the 5-position of the benzothiazole ring introduces electronic effects that can influence the compound's reactivity and biological activity. Additionally, the molecule features a pyridine ring attached via a methylene group to the amide functionality, further enhancing its structural complexity and potential for interaction with biological targets.

Recent studies have focused on the synthesis and characterization of this compound, with researchers exploring novel synthetic pathways to improve yield and purity. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to expedite the formation of the amide bond between the benzothiazole derivative and the pyridine moiety. This approach not only reduced reaction time but also minimized side reactions, demonstrating the feasibility of scaling up production for potential commercial applications.

In terms of pharmacological activity, this compound has shown promise as a potential modulator of various biological targets. Preclinical studies have indicated that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens.

The versatility of this compound is further underscored by its application in materials science. Researchers have investigated its use as a precursor for constructing advanced materials with tailored electronic properties. For example, a 2023 study demonstrated that thin films incorporating this compound exhibit enhanced conductivity and stability under thermal stress, opening new avenues for its use in electronic devices.

From an environmental standpoint, there is growing interest in understanding the biodegradability and eco-toxicological profile of this compound. Initial assessments suggest that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on aquatic ecosystems. However, further studies are required to fully characterize its environmental fate and assess its safety for large-scale industrial use.

In conclusion, N-(5-methoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-3-yl)methyl-1,2 oxazole 5 carboxamide (CAS No. 946228 68 8) represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for advancing both scientific research and industrial innovation.